Cas no 2227912-84-5 (rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol
• CAS No: 2227912-84-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6077618
• PubChem ID: 165591982
• Update Time: 2025-06-15

rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol
• 2227912-84-5
• EN300-1624622

• Inchi： 1S/C9H15N3O/c1-6-7(4-11-12(6)2)8-3-10-5-9(8)13/h4,8-10,13H,3,5H2,1-2H3/t8-,9+/m0/s1
• InChI Key： JDRJMACOAIVAOL-DTWKUNHWSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.1Ų

Additional information on rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol

Introduction to rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol (CAS No. 2227912-84-5)

Rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol (CAS No. 2227912-84-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinols and features a unique structural arrangement that includes a pyrazole ring and a pyrrolidine moiety. The racemic nature of the compound, indicated by the prefix "rac-", suggests the presence of both enantiomers, which can have distinct biological activities.

The chemical structure of rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol is characterized by a central pyrrolidine ring with a hydroxyl group at the C3 position and a 1,5-dimethylpyrazole substituent at the C4 position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The hydroxyl group can participate in hydrogen bonding, while the pyrazole ring provides aromaticity and potential interaction with biological targets.

In recent years, there has been a surge in research focused on the development of small molecules for various therapeutic indications. Rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol has been identified as a promising lead compound due to its ability to modulate specific biological pathways. Studies have shown that this compound exhibits potent activity against certain enzymes and receptors, making it a valuable candidate for drug discovery and development.

One of the key areas of interest for rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol is its potential as an inhibitor of protein kinases. Protein kinases are enzymes that play critical roles in cellular signaling pathways and are often dysregulated in various diseases, including cancer and inflammatory disorders. Research has demonstrated that this compound can selectively inhibit specific kinases, thereby disrupting aberrant signaling cascades and potentially leading to therapeutic benefits.

Beyond its kinase inhibitory properties, rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol has also shown promise in modulating other biological targets. For instance, studies have explored its effects on G protein-coupled receptors (GPCRs), which are important therapeutic targets for a wide range of conditions. The ability of this compound to interact with GPCRs could open new avenues for the treatment of neurological disorders and other diseases where GPCR modulation is beneficial.

The pharmacokinetic properties of rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol have also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile make it an attractive candidate for further development. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and stability in biological systems, which are essential attributes for a successful drug candidate.

In addition to its therapeutic potential, rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol has been investigated for its use as a tool compound in academic research. Its unique structural features and biological activities make it a valuable reagent for probing specific cellular processes and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases and to identify novel therapeutic targets.

The synthesis of rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidin-3-ol has been optimized through various synthetic routes to ensure high yields and purity. These synthetic methods involve multi-step processes that include ring formation reactions and functional group manipulations. The ability to synthesize this compound efficiently is crucial for both research purposes and potential commercial applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While detailed clinical data on rac-(3R,4S)-4-(1,5-dimethyl-1H-pyrazol-4-y l)pyrrolidin - 3 - ol strong > may still be limited , preclinical studies have provided promising results . These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity . Further clinical investigations are warranted to fully assess its therapeutic potential . p > < p >In conclusion ,< strong > rac -( 3 R , 4 S ) - 4 -( 1 , 5 - dimethyl - 1 H - pyrazol - 4 - yl ) pyrrolidin - 3 - ol strong > ( CAS No . 2227912 - 84 - 5 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , potent biological activities , and favorable pharmacokinetic properties make it a promising candidate for further development . Ongoing research continues to uncover new applications for this compound , highlighting its potential as a valuable tool in both academic research and pharmaceutical development . p > article > response >